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Compound of Interest

Compound Name: 4-Bromo-5-fluoropyrimidine

Cat. No.: B1522189 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Bromo-5-fluoropyrimidine

This guide provides a comprehensive overview of the essential health and safety protocols for

handling 4-Bromo-5-fluoropyrimidine in a laboratory setting. Designed for researchers,

chemists, and drug development professionals, this document synthesizes critical data from

safety data sheets (SDS), toxicological information, and established laboratory safety practices.

The objective is to foster a culture of safety by explaining the causality behind each precaution,

ensuring that every procedure is a self-validating system of protection.

Compound Profile and Scientific Context
4-Bromo-5-fluoropyrimidine (CAS No: 1003706-87-3) is a halogenated pyrimidine derivative.

[1] Pyrimidines are fundamental heterocyclic scaffolds in medicinal chemistry, and their

halogenated forms are versatile intermediates in the synthesis of complex pharmaceutical

agents. The presence of both bromine and fluorine atoms imparts unique reactivity and

physicochemical properties, making it a valuable building block. However, these same

properties necessitate stringent handling precautions. Halogenated pyrimidines, particularly

fluorinated ones, have been studied for their potential to induce genotoxic effects, including

cellular toxicity and chromosome aberrations, primarily through their incorporation into nucleic

acids or inhibition of critical enzymes.[2] Therefore, treating 4-Bromo-5-fluoropyrimidine with

a high degree of caution is imperative.

Physicochemical Properties
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A clear understanding of the compound's physical state is the first step in risk assessment. It is

typically a solid, which presents an inhalation risk if it becomes airborne as dust.

Property Value Source

Molecular Formula C₄H₂BrFN₂ [1][3]

Molecular Weight 176.97 g/mol [3]

Appearance Light yellow solid crystalline

Melting Point 90 - 93 °C / 194 - 199.4 °F

CAS Number 1003706-87-3 [1]

Hazard Identification and Toxicological Assessment
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 4-Bromo-5-fluoropyrimidine is classified as hazardous.[3] The primary routes of

exposure are inhalation, skin contact, and eye contact.

GHS Classification
The compound is consistently identified with the following hazard statements across multiple

supplier safety data sheets.

Hazard Class GHS Code Hazard Statement Citation(s)

Skin

Corrosion/Irritation
H315 Causes skin irritation [3]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[3]

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation
[3]

The causality behind these hazards lies in the reactive nature of halogenated organic

compounds. Upon contact with moist tissues like skin, eyes, or the respiratory tract, they can
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cause significant irritation and damage.

Exposure Controls and Personal Protective
Equipment (PPE)
A multi-layered approach combining engineering controls and robust PPE is essential for

minimizing exposure.[4][5]

Engineering Controls
Chemical Fume Hood: All handling of solid 4-Bromo-5-fluoropyrimidine and its solutions

must be conducted in a properly functioning chemical fume hood.[6] This is the primary

engineering control to prevent inhalation of dust or vapors.

Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are

diluted and removed.

Safety Stations: Accessible and regularly tested safety showers and eyewash stations are

mandatory in any area where this chemical is handled.[7]

Personal Protective Equipment (PPE)
The selection of PPE must be based on a thorough risk assessment of the specific procedure

being performed.[8]
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PPE Category Specification
Rationale and Best
Practices

Citation(s)

Eye & Face Protection

ANSI Z87.1-compliant

safety glasses with

side shields or

chemical splash

goggles.

Protects against

accidental splashes

and airborne particles.

For large-scale

operations, a face

shield worn over

goggles is

recommended.

[6][9][10]

Hand Protection
Disposable nitrile

gloves.

Provides protection

against incidental

contact. For prolonged

handling or

immersion, consult

glove manufacturer

guides for appropriate

materials. Always

inspect gloves before

use and replace them

immediately if

contaminated or torn.

[6][9][10]

Skin & Body

Protection

Flame-retardant lab

coat, long pants, and

closed-toe shoes.

A fully buttoned lab

coat protects skin and

personal clothing from

contamination. Avoid

fabrics like polyester

that can melt and

adhere to skin in a

fire.

[8][9]

Respiratory Protection Not required if

handled within a fume

hood.

If engineering controls

are not feasible or fail,

a NIOSH-approved

respirator with

appropriate cartridges

[6][9]
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is necessary. Use

requires enrollment in

a respiratory

protection program

with medical

evaluation and fit

testing.

Standard Operating Procedures for Safe Handling
Adherence to detailed protocols is the foundation of laboratory safety.

Protocol for Weighing and Transferring Solid Compound
Preparation: Don all required PPE (goggles, nitrile gloves, lab coat).

Location: Perform all operations within a chemical fume hood to contain any dust.[6]

Tare: Place a clean weighing vessel on the analytical balance and tare it.

Transfer: Using a clean spatula, carefully transfer the desired amount of 4-Bromo-5-
fluoropyrimidine to the weighing vessel. Avoid generating dust by handling the material

gently.

Cleaning: After transfer, carefully clean the spatula and any contaminated surfaces within the

fume hood with a solvent-moistened wipe.

Sealing: Tightly close the source container immediately after use to prevent contamination

and exposure.

Disposal: Dispose of the contaminated wipe in a designated solid hazardous waste

container.[11]

Protocol for Storage and Waste Disposal
Storage: Store the compound in a tightly closed, properly labeled container in a cool, dry,

and well-ventilated area.[12] Keep it away from incompatible materials such as strong

oxidizing agents.[13][14]
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Waste Disposal: All waste, including unused product and contaminated materials, must be

treated as hazardous waste. Collect in sealed, labeled containers and dispose of through an

approved waste disposal plant in accordance with local, regional, and national regulations.

[11] Do not allow the chemical to enter drains or the environment.[11][13]

Emergency Procedures
Immediate and correct response to an exposure or spill is critical.

First-Aid Measures
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Exposure Route First-Aid Protocol Citation(s)

Inhalation

Immediately move the affected

person to fresh air. If breathing

is difficult, provide oxygen. If

not breathing, give artificial

respiration. Seek immediate

medical attention.

[6][12]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected skin area with

plenty of soap and water for at

least 15 minutes. If skin

irritation persists, seek medical

attention.

[6][13]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[6][13]

Ingestion

Do NOT induce vomiting.

Clean mouth with water and

drink plenty of water

afterwards. Never give

anything by mouth to an

unconscious person. Seek

immediate medical attention.

[7][13]

Spill Response Protocol
The response to a spill depends on its scale. For any major spill, evacuate the area and

contact emergency personnel. The following workflow outlines the response to a manageable,

minor laboratory spill.
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Spill Detected

Assess Severity
(Quantity, Location)

Minor Spill
(Manageable by lab staff)

  Minor

Major Spill
(Immediate Danger)

Major  

Alert personnel in
immediate area

EVACUATE AREA
IMMEDIATELY

Don Appropriate PPE
(Gloves, Goggles, Lab Coat,

Respirator if needed)

Contain Spill
(Use inert absorbent like

vermiculite or sand)

Collect Material
(Sweep solid or absorb liquid.

Avoid creating dust.)

Decontaminate Area
(Wipe with appropriate solvent)

Dispose of Waste
(Seal in labeled hazardous

waste container)

Alert EH&S / Emergency
Services. Pull fire alarm

if necessary.

Secure the Area
(Close doors, restrict access)

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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